Cas no 83670-21-7 (Thiepin, 2,7-bis(1,1-dimethylethyl)-)

• Product name: Thiepin, 2,7-bis(1,1-dimethylethyl)-
• CAS No: 83670-21-7
• MF: C₁₄H₂₂S
• MW: 222.38948
• CID: 733587
• PubChem ID: 145017

Thiepin, 2,7-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiepin, 2,7-bis(1,1-dimethylethyl)-
• 2,7-ditert-butylthiepine
• 83670-21-7
• 2,7-Di-tert-butylthiepin
• DTXSID20232503
• 2,7-di-t-butylthiepin
• Q209281

• Inchi： InChI=1S/C14H22S/c1-13(2,3)11-9-7-8-10-12(15-11)14(4,5)6/h7-10H,1-6H3
• InChI Key： QJDZGLJXRXAYHV-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=CC=C(S1)C(C)(C)C

Computed Properties

• Exact Mass: 222.14422188g/mol
• Monoisotopic Mass: 222.14422188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 25.3Ų